Cas no 6013-95-2 (3-chlorothietane)

3-chlorothietane structure
3-chlorothietane structure
Product Name:3-chlorothietane
CAS No:6013-95-2
MF:C3H5ClS
MW:108.589798688889
CID:951282
PubChem ID:265654
Update Time:2025-04-19

3-chlorothietane Chemical and Physical Properties

Names and Identifiers

    • 3-chlorothietane
    • 2-chloro-1,3-epithioPropane
    • 3-Chlorothietan
    • 3-chloro-thietane
    • 3-Chlor-thietan
    • AC1L6EFI
    • AC1Q3PO4
    • CTK2F4236
    • NCIOpen2_001876
    • NSC101887
    • SureCN2770392
    • Thietane, 3-chloro-
    • Propane, 2-chloro-1,3-epithio-
    • SCHEMBL2770392
    • 7Q2M22N8AU
    • NSC-101887
    • DTXSID00295434
    • UNII-7Q2M22N8AU
    • DB-228585
    • 6013-95-2
    • Inchi: 1S/C3H5ClS/c4-3-1-5-2-3/h3H,1-2H2
    • InChI Key: XCXWYBUEHDEIQV-UHFFFAOYSA-N
    • SMILES: ClC1CSC1

Computed Properties

  • Exact Mass: 107.98015
  • Monoisotopic Mass: 107.98
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 33.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 25.3Ų

Experimental Properties

  • Density: 1.27
  • Boiling Point: 170.2°C at 760 mmHg
  • Flash Point: 63°C
  • Refractive Index: 1.541
  • PSA: 0
  • LogP: 1.34060
Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司